5-(2,4-dimethoxyphenyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(2,4-dimethoxyphenyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C17H13FN4O3S/c1-23-10-4-5-11(13(8-10)24-2)15-21-22-16(25-15)20-17-19-12-6-3-9(18)7-14(12)26-17/h3-8H,1-2H3,(H,19,20,22)
• InChI Key: BGCSFUYUHXWMFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN=C(O2)NC3=NC4=C(S3)C=C(C=C4)F)OC
• Molecular Formula: C17H13FN4O3S
• Molecular Weight: 372.4 g/mol

Description

Benzothiazole (BTA) derivatives, which this compound is a type of, are known to possess a broad spectrum of biological activities such as anticancer, antioxidant, anti-inflammatory, anti-tumour, antiviral, antibacterial, anti-proliferative, anti-diabetic, anti-convulsant, analgesic, anti-tubercular, antimalarial, anti-leishmanial, anti-histaminic and anti-fungal among others.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is formed by the fusion of the thiazole ring with a benzene ring.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are diverse and depend on the specific derivative and conditions. Some reactions involve the inhibition of the metalloenzyme carbonic anhydrase (CA).

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

One study focused on the synthesis of 1,3,4-oxadiazole N-Mannich bases, which exhibited significant antimicrobial activities against pathogenic bacteria and fungi. Additionally, these compounds showed potent anti-proliferative activity against various cancer cell lines, suggesting potential applications in cancer research and treatment (Al-Wahaibi et al., 2021).

Synthesis and Evaluation of Antimicrobial Activities

Another research explored the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide and evaluated their antimicrobial activities. The study revealed that the synthesized compounds exhibited good to moderate antimicrobial activity, highlighting the potential of such derivatives in the development of new antimicrobial agents (Bayrak et al., 2009).

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on the specific derivative and its biological target. Some benzothiazole derivatives are known to inhibit tumour associated carbonic anhydrases (CAs), which may serve as anticancer leads for the development of agents effective against hypoxic tumours.

Future Directions

Benzothiazole derivatives are a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. Future research will likely continue to explore the synthesis of new benzothiazole derivatives, their biological activities, and their potential therapeutic applications.